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Compound of Interest

Compound Name: Methylboronic Acid

Cat. No.: B051376

An in-depth exploration of the synthesis, properties, and applications of methylboronic acid, a
versatile building block in modern chemistry.

Core Data Summary

Methylboronic acid, a key organoboron compound, is widely utilized in organic synthesis and
medicinal chemistry. Its fundamental properties are summarized below for quick reference.

Property Value Citations
CAS Number 13061-96-6 [11[2][3]
Molecular Formula CHsBO:2 [1][3]
Molecular Weight 59.86 g/mol
White to light yellow crystalline
Appearance _
powder or solid
Melting Point 91-94 °C
B Soluble in water, DMSO,
Solubility

acetone, and tetrahydrofuran
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Introduction to Methylboronic Acid

Methylboronic acid is the simplest organoboronic acid, characterized by a methyl group and
two hydroxyl groups attached to a boron atom. This structure imparts unique chemical
properties, most notably its role as a Lewis acid and its ability to form reversible covalent
complexes with diols, such as sugars and amino acids. These characteristics make it an
invaluable reagent in a multitude of chemical transformations, particularly in the formation of
carbon-carbon and carbon-heteroatom bonds.

In the pharmaceutical and drug development sectors, methylboronic acid and its derivatives
are crucial intermediates for synthesizing complex organic molecules and active
pharmaceutical ingredients (APIs). Their application in palladium-catalyzed cross-coupling
reactions, such as the Suzuki-Miyaura coupling, has revolutionized the construction of biaryl
structures, which are common motifs in modern pharmaceuticals.

Synthesis of Methylboronic Acid

Several synthetic routes to methylboronic acid have been developed, each with distinct
advantages and safety considerations. The two primary methods involve the use of Grignard
reagents or the carbonylation of borane.

Synthesis via Grighard Reagent

This widely used method involves the reaction of a methyl Grignard reagent (e.qg.,
methylmagnesium bromide) with a trialkyl borate, such as trimethyl borate, followed by acidic
hydrolysis.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b051376?utm_src=pdf-body
https://www.benchchem.com/product/b051376?utm_src=pdf-body
https://www.benchchem.com/product/b051376?utm_src=pdf-body
https://www.benchchem.com/product/b051376?utm_src=pdf-body
https://www.benchchem.com/product/b051376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

~~ -

Trimethyl
Borate

Reactants Catalytic System
Methylboronic Acid Aryl/Vinyl Halide Palladium Catalyst Base
(or derivative) (Ar-X) (e.g., Pd(PPhs)a) (e.g., Na2COs3, K2CO3)
Y A4
> <
r Heating N

\_ (eg.80-100°C) _,

(Ar-Me)

7o)

Cross-Coupled Producj

- -~

~
/" Aqueous Workup \
o & Purification /’

S~ ——

Isolated Product

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Nucleophilic Attack

Serine Protease Active Site

Serine Residue
(Nucleophilic -OH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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